2-(Thiophen-2-yl)-1-(2-(trifluoromethyl)piperidin-1-yl)ethanone
Overview
Description
Scientific Research Applications
- TFMPP is a synthetic compound that acts as a serotonin receptor agonist. It primarily targets the 5-HT2A and 5-HT2C receptors. Researchers have investigated its effects on mood regulation, cognition, and behavior. Understanding its interactions with these receptors can provide insights into serotonin-related disorders and potential therapeutic interventions .
- TFMPP gained notoriety as a component of “herbal highs” or “party pills.” These substances were marketed as legal alternatives to illicit drugs. Researchers have explored TFMPP’s psychoactive effects, safety profile, and potential risks associated with recreational use .
- Investigating TFMPP’s metabolism and potential toxic effects is crucial. Researchers have studied its biotransformation pathways, metabolites, and potential adverse effects. Understanding its safety profile is essential for regulatory purposes .
- TFMPP’s unique structure makes it an interesting target for medicinal chemistry. Researchers have explored its derivatives and analogs to design novel compounds with improved pharmacological properties. These efforts aim to develop new drugs for various conditions .
- TFMPP’s trifluoromethyl group contributes to its insecticidal properties. Researchers have investigated its efficacy against pests, including mosquitoes, flies, and agricultural pests. Developing eco-friendly insecticides is crucial for sustainable pest management .
- TFMPP exhibits fluorescence properties due to its aromatic thiophene ring. Scientists have used it as a fluorescent probe in biochemical assays and cellular imaging studies. Its unique emission properties make it valuable for visualizing biological processes .
Neuropharmacology and Serotonin Receptor Modulation
Designer Drugs and Recreational Use
Toxicology and Metabolism Studies
Chemical Biology and Drug Design
Insecticides and Pest Control
Photophysics and Fluorescent Probes
Mechanism of Action
properties
IUPAC Name |
2-thiophen-2-yl-1-[2-(trifluoromethyl)piperidin-1-yl]ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14F3NOS/c13-12(14,15)10-5-1-2-6-16(10)11(17)8-9-4-3-7-18-9/h3-4,7,10H,1-2,5-6,8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XFJMDYQKVQEQFT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(C1)C(F)(F)F)C(=O)CC2=CC=CS2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14F3NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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